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Compound of Interest

Compound Name: Allyl butyrate

cat. No.: B1265518

Audience: Researchers, scientists, and drug development professionals.
Introduction

Allyl butyrate (also known as allyl butanoate) is an organic ester recognized for its fruity
aroma, reminiscent of pineapple and apricot.[1][2] It is widely used as a flavoring agent in the
food and beverage industry and as a fragrance component in cosmetics.[3][4] In the analytical
sciences, particularly in quality control and research, allyl butyrate serves as a valuable
reference standard for chromatographic techniques. Its defined physicochemical properties and
characteristic volatility make it suitable for method development, system suitability testing, and
guantification of volatile and semi-volatile compounds. This document provides detailed
protocols and data for using allyl butyrate as an analytical standard, primarily focusing on gas
chromatography (GC).

Physicochemical Properties and Specifications

An analytical standard must have well-characterized physical and chemical properties. Allyl
butyrate reference standards are available from various suppliers, often meeting specifications
set by bodies like the United States Pharmacopeia (USP).[5]

Table 1: Physicochemical Properties of Allyl Butyrate
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Property Value Reference(s)
Chemical Formula C7H1202 [2]

Molecular Weight 128.17 g/mol [3]

CAS Number 2051-78-7 [1]
Appearance Liquid [3]

Density 0.902 g/mL at 25 °C [1][2]

Boiling Point 142-143 °C at 760 mmHg [3]

Refractive Index n20/D 1.414 [1]

Purity (Typical) >98% [1]

N Insoluble in water; Soluble in
Solubility _ [3]
ethanol and oils

Standard Preparation and Handling

Proper preparation and handling of analytical standards are critical for generating accurate and
reproducible results.

Storage and Stability

o Storage: Allyl butyrate standard should be stored at 2-8°C in a tightly sealed container to
prevent evaporation. It is classified as a flammable liquid and should be kept away from
ignition sources.[1][6]

 Stability: The compound is stable under recommended storage conditions.[6] Long-term
exposure to light and air should be avoided to prevent degradation.

Protocol 1: Preparation of Stock and Working Standards

This protocol describes the preparation of a primary stock solution and a series of working
standards for creating a calibration curve.

Materials:
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» Allyl Butyrate (USP Reference Standard or equivalent, 298% purity)
e Methanol or Ethanol (GC grade or higher)

o Class A volumetric flasks (10 mL, 50 mL, 100 mL)

o Calibrated analytical balance

o Calibrated micropipettes

Procedure:

e Primary Stock Solution (e.g., 1000 pg/mL): a. Accurately weigh approximately 10.0 mg of
allyl butyrate standard into a 10 mL volumetric flask. b. Record the exact weight. c. Dissolve
the standard in a small amount of GC-grade methanol and sonicate for 2 minutes to ensure
complete dissolution. d. Bring the flask to volume with methanol. e. Calculate the exact
concentration of the stock solution based on the recorded weight.

o Working Standard Solutions: a. Prepare a series of working standards by performing serial
dilutions of the primary stock solution. b. For example, to prepare a 100 pg/mL standard,
transfer 10 mL of the 1000 pg/mL stock solution into a 100 mL volumetric flask and dilute to
volume with methanol. c. Subsequent dilutions can be made to generate a calibration curve
covering the desired concentration range (e.g., 1, 5, 10, 25, 50 pg/mL).

Analytical Method: Gas Chromatography (GC)

GC is the most common technique for the analysis of volatile compounds like allyl butyrate.[7]
A Flame lonization Detector (FID) is typically used for quantification due to its high sensitivity
and wide linear range for hydrocarbons.

Protocol 2: Quantitative Analysis by GC-FID

This protocol provides a general method for the quantification of allyl butyrate. Instrument
parameters should be optimized for the specific equipment and column used.

Table 2: Typical GC-FID Instrumental Parameters
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Parameter Recommended Setting
Instrument Gas Chromatograph with FID
DB-WAX, SupelcoWAX, or similar polar column
Column (e.9., 30 m x 0.25 mm ID, 0.25 pm film
thickness)
) Helium or Nitrogen, at a constant flow rate (e.qg.,
Carrier Gas

1 mL/min)

Injector Temperature

250 °C

Injection Volume

1L

Injection Mode

Split (e.g., 50:1 ratio) or Splitless, depending on

concentration

Oven Program

- Initial Temp: 60 °C, hold for 2 min- Ramp: 10
°C/min to 220 °C- Final Hold: Hold at 220 °C for

5 min

Detector Flame lonization Detector (FID)
Detector Temperature 280 °C
Makeup Gas Nitrogen

Method Validation and Performance

Method validation ensures that the analytical procedure is suitable for its intended purpose.

The following table summarizes typical performance data for the GC-FID analysis of allyl

butyrate.

Table 3: Summary of Typical Method Validation Data
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Parameter Typical Result Description

The coefficient of
Linearity (R?) >0.998 determination for a calibration

curve from 1-100 pg/mL.[8]

The lowest concentration of
Limit of Detection (LOD) 0.1- 0.5 pg/mL analyte that can be reliably
detected.

The lowest concentration of
analyte that can be

Limit of Quantification (LOQ) 0.5-1.5 ug/mL quantitatively determined with
acceptable precision and

accuracy.

The relative standard deviation
Precision (%RSD) <5% for repeated measurements of

a mid-range standard.[8]

The percentage of known
Accuracy (% Recovery) 95 - 105% analyte amount recovered from

a spiked sample matrix.

Note: These values are representative and should be established for each specific method and
instrument.[9]

Diagrams and Workflows
Logical Hierarchy of Analytical Standards

The diagram below illustrates the relationship between different levels of analytical standards,
from a certified reference material to the final calibration points used for analysis.
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Caption: Hierarchy of analytical standard preparation.

Experimental Workflow for GC Analysis

This workflow outlines the major steps involved from sample preparation to final data reporting

when using allyl butyrate as a standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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